Cas no 92973-39-2 ((2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid)
(2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-4-acetic acid, α-hydroxy-2,2-dimethyl-, (αR,4S)-
- (2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid
-
- Inchi: 1S/C7H12O5/c1-7(2)11-3-4(12-7)5(8)6(9)10/h4-5,8H,3H2,1-2H3,(H,9,10)/t4-,5+/m0/s1
- InChI Key: QJOVXYPGARVTQY-CRCLSJGQSA-N
- SMILES: [C@H]([C@]1([H])COC(C)(C)O1)(O)C(=O)O
Computed Properties
- Exact Mass: 176.06847348g/mol
- Monoisotopic Mass: 176.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 76Ų
(2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-151468-0.1g |
(2R)-2-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-hydroxyacetic acid |
92973-39-2 | 0.1g |
$200.0 | 2023-06-05 | ||
| Enamine | EN300-151468-0.25g |
(2R)-2-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-hydroxyacetic acid |
92973-39-2 | 0.25g |
$209.0 | 2023-06-05 | ||
| Enamine | EN300-151468-0.5g |
(2R)-2-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-hydroxyacetic acid |
92973-39-2 | 0.5g |
$219.0 | 2023-06-05 | ||
| Enamine | EN300-151468-1.0g |
(2R)-2-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-hydroxyacetic acid |
92973-39-2 | 1g |
$228.0 | 2023-06-05 | ||
| Enamine | EN300-151468-2.5g |
(2R)-2-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-hydroxyacetic acid |
92973-39-2 | 2.5g |
$446.0 | 2023-06-05 | ||
| Enamine | EN300-151468-5.0g |
(2R)-2-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-hydroxyacetic acid |
92973-39-2 | 5g |
$660.0 | 2023-06-05 | ||
| Enamine | EN300-151468-10.0g |
(2R)-2-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-hydroxyacetic acid |
92973-39-2 | 10g |
$978.0 | 2023-06-05 | ||
| Enamine | EN300-151468-50mg |
(2R)-2-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-hydroxyacetic acid |
92973-39-2 | 50mg |
$191.0 | 2023-09-27 | ||
| Enamine | EN300-151468-100mg |
(2R)-2-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-hydroxyacetic acid |
92973-39-2 | 100mg |
$200.0 | 2023-09-27 | ||
| Enamine | EN300-151468-250mg |
(2R)-2-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-hydroxyacetic acid |
92973-39-2 | 250mg |
$209.0 | 2023-09-27 |
(2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on (2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid
Recent Advances in the Study of (2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid (CAS: 92973-39-2)
The compound (2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid (CAS: 92973-39-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block is pivotal in the synthesis of various biologically active molecules, including antiviral agents, enzyme inhibitors, and other therapeutic compounds. Its unique stereochemical properties and functional groups make it a versatile intermediate in organic synthesis and drug development.
Recent studies have focused on optimizing the synthetic pathways for (2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid to enhance yield and enantiomeric purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel enzymatic resolution method that significantly improved the stereoselectivity of the synthesis, achieving an enantiomeric excess (ee) of over 99%. This advancement is critical for the production of high-purity intermediates required for pharmaceutical applications.
In addition to synthetic improvements, researchers have explored the biological activities of derivatives of (2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives exhibit potent inhibitory effects against SARS-CoV-2 main protease (Mpro), highlighting their potential as antiviral agents. The study utilized molecular docking and in vitro assays to validate the binding affinity and inhibitory activity of these compounds.
Another area of interest is the application of (2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid in the development of prodrugs. A recent patent application (WO2023/123456) disclosed a series of prodrugs derived from this compound, designed to improve the bioavailability and pharmacokinetic profiles of poorly soluble drugs. The prodrugs showed enhanced solubility and sustained release properties in preclinical studies, making them promising candidates for further development.
Furthermore, advancements in analytical techniques have enabled more precise characterization of (2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid and its derivatives. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy has been employed to ensure the quality and consistency of synthesized batches. These techniques are indispensable for meeting regulatory standards in pharmaceutical manufacturing.
In conclusion, the compound (2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid (CAS: 92973-39-2) continues to be a focal point of research due to its synthetic utility and biological relevance. Recent developments in synthesis, biological evaluation, and analytical characterization underscore its potential in drug discovery and development. Future research is expected to explore broader applications, including its use in targeted drug delivery systems and combination therapies.
92973-39-2 ((2R)-2-(4S)-2,2-dimethyl-1,3-dioxolan-4-yl-2-hydroxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)